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Compound of Interest

Compound Name: DL -erythro-Dihydrosphingosine

Cat. No.: B3427575

For researchers in sphingolipid metabolism, a highly specific antibody against sphinganine is a
critical tool for elucidating its role in cellular processes and disease. This guide provides a
comprehensive framework for validating the specificity of anti-sphinganine antibodies, ensuring
reliable and reproducible experimental outcomes. We will compare hypothetical performance
data of a novel anti-sphinganine antibody, "Antibody X," against potential cross-reactive lipids
using a suite of validation assays.

The Sphingolipid Metabolism Pathway and the
Importance of Specificity

Sphinganine is a key intermediate in the de novo synthesis of sphingolipids, a class of lipids
involved in signal transduction, cell-cell recognition, and membrane structure. Given the
structural similarity between sphinganine, sphingosine, and other related lipids, antibody cross-
reactivity is a significant concern. The following diagram illustrates the central position of
sphinganine in this pathway.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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